[3-(5-Chloro-4-(3,5-dimethoxyanilino)-6-oxo-1(6H)-pyridazinyl)-1-adamantyl]acetic acid
[3-(5-Chloro-4-(3,5-dimethoxyanilino)-6-oxo-1(6H)-pyridazinyl)-1-adamantyl]acetic acid
Brand Name:
Vulcanchem
CAS No.:
900137-85-1
VCID:
VC0358067
InChI:
InChI=1S/C24H28ClN3O5/c1-32-17-4-16(5-18(6-17)33-2)27-19-12-26-28(22(31)21(19)25)24-9-14-3-15(10-24)8-23(7-14,13-24)11-20(29)30/h4-6,12,14-15,27H,3,7-11,13H2,1-2H3,(H,29,30)
SMILES:
COC1=CC(=CC(=C1)NC2=C(C(=O)N(N=C2)C34CC5CC(C3)CC(C5)(C4)CC(=O)O)Cl)OC
Molecular Formula:
C24H28ClN3O5
Molecular Weight:
473.9g/mol
[3-(5-Chloro-4-(3,5-dimethoxyanilino)-6-oxo-1(6H)-pyridazinyl)-1-adamantyl]acetic acid
CAS No.: 900137-85-1
Main Products
VCID: VC0358067
Molecular Formula: C24H28ClN3O5
Molecular Weight: 473.9g/mol
![[3-(5-Chloro-4-(3,5-dimethoxyanilino)-6-oxo-1(6H)-pyridazinyl)-1-adamantyl]acetic acid - 900137-85-1](/images/no_structure.jpg)
| CAS No. | 900137-85-1 |
|---|---|
| Product Name | [3-(5-Chloro-4-(3,5-dimethoxyanilino)-6-oxo-1(6H)-pyridazinyl)-1-adamantyl]acetic acid |
| Molecular Formula | C24H28ClN3O5 |
| Molecular Weight | 473.9g/mol |
| IUPAC Name | 2-[3-[5-chloro-4-(3,5-dimethoxyanilino)-6-oxopyridazin-1-yl]-1-adamantyl]acetic acid |
| Standard InChI | InChI=1S/C24H28ClN3O5/c1-32-17-4-16(5-18(6-17)33-2)27-19-12-26-28(22(31)21(19)25)24-9-14-3-15(10-24)8-23(7-14,13-24)11-20(29)30/h4-6,12,14-15,27H,3,7-11,13H2,1-2H3,(H,29,30) |
| Standard InChIKey | USRKWDOYCPYHAD-UHFFFAOYSA-N |
| SMILES | COC1=CC(=CC(=C1)NC2=C(C(=O)N(N=C2)C34CC5CC(C3)CC(C5)(C4)CC(=O)O)Cl)OC |
| Canonical SMILES | COC1=CC(=CC(=C1)NC2=C(C(=O)N(N=C2)C34CC5CC(C3)CC(C5)(C4)CC(=O)O)Cl)OC |
| PubChem Compound | 4860232 |
| Last Modified | Nov 11 2021 |
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